2-Bromo-6-(3-fluorobenzyloxy)pyridine

• Molecular Formula: C12H9BrFNO
• Molecular Weight: 282.11 g/mol
• IUPAC Name: 2-bromo-6-[(3-fluorophenyl)methoxy]pyridine
• InChI: InChI=1S/C12H9BrFNO/c13-11-5-2-6-12(15-11)16-8-9-3-1-4-10(14)7-9/h1-7H,8H2
• InChI Key: GIEPKYSQDSYYIQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)COC2=NC(=CC=C2)Br

Description

2-Bromo-6-(3-fluorobenzyloxy)pyridine is a useful research compound. Its molecular formula is C12H9BrFNO and its molecular weight is 282.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 2-bromo-6-fluoropyridine (176 mg, 1.000 mmol) was added DMF (1.5 ml) and (3-fluorophenyl)methanol (139 mg, 1.100 mmol) and cesium carbonate (391 mg, 1.200 mmol), and the resulting mixture reaction mixture was stirred at 95° C. for 6 hr, as the progress of the reaction mixture was followed by LCMS. The reaction mixture was cooled to room temperature, diluted with 120 ml of ethyl acetate, washed with saturated sodium bicarbonate (1×), water (1×), saturated salt solution (1×), dried over sodium sulfate, filtered and concentrated to yield a crude product which was purified by silica gel chromatography using a 12 g column eluting from 0%-20% ethyl acetate with hexane. The desired fractions were combined and concentrated to constant mass, giving 156 mg of the title compound as a free base. LCMS (m/z): 282.0/284.0 (MH+), retention time=1.19 min.